Cas no 656825-80-8 (1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-)

1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)- structure
656825-80-8 structure
Product Name:1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-
CAS No:656825-80-8
MF:C8H7BrF6N2O
MW:341.048402070999
CID:1690927
Update Time:2024-09-02

1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-
    • 1H-Pyrazole, 4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-
    • Inchi: 1S/C8H7BrF6N2O/c1-17-6(18-3-7(10,11)12)4(2-9)5(16-17)8(13,14)15/h2-3H2,1H3
    • InChI Key: CURWCLNZHJTCHP-UHFFFAOYSA-N
    • SMILES: N1(C)C(OCC(F)(F)F)=C(CBr)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 339.96461

Experimental Properties

  • Density: 1.75±0.1 g/cm3(Predicted)
  • Boiling Point: 260.9±40.0 °C(Predicted)
  • PSA: 27.05
  • pka: -1.76±0.10(Predicted)
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